2-(ethylthio)-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C19H28N2OS2/c1-2-24-18-6-4-3-5-17(18)19(22)20-13-15-7-10-21(11-8-15)16-9-12-23-14-16/h3-6,15-16H,2,7-14H2,1H3,(H,20,22)
• InChI Key: RXOBMNOGAIRLKU-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NCC2CCN(CC2)C3CCSC3
• Molecular Formula: C19H28N2OS2
• Molecular Weight: 364.6 g/mol

Description

2-(ethylthio)-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)benzamide, also known as ETTBP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the treatment of various diseases.

Scientific Research Applications

DNA Interaction and Drug Design

Compounds with structural similarities, such as those containing benzamide derivatives and heterocyclic features, have been extensively studied for their interactions with DNA. For instance, Hoechst 33258 and its analogs, which share a benzimidazole component, are known for their strong binding to the minor groove of double-stranded B-DNA with specificity for AT-rich sequences. These interactions have been exploited in designing drugs that target DNA for therapeutic purposes, including radioprotectors and topoisomerase inhibitors (Issar & Kakkar, 2013).

Pharmacokinetics and Pharmacodynamics

Compounds featuring piperidinyl benzamide structures, such as Cisapride, have been explored for their prokinetic effects in gastrointestinal motility disorders. Their mechanism of action, involving the enhancement of acetylcholine release in the myenteric plexus, illustrates the pharmacokinetic and pharmacodynamic research applications of structurally related compounds (McCallum et al., 1988).

Receptor Binding Studies

Arylcycloalkylamines, which include phenylpiperidines and piperazines, have been identified as key pharmacophoric groups in the development of antipsychotic agents. These studies emphasize the role of specific structural features in binding affinity and selectivity at D2-like receptors, providing a basis for rational drug design in neuropsychiatric disorder treatments (Sikazwe et al., 2009).

Thermoelectric Materials

Research into poly(3,4-ethylenedioxythiophene) (PEDOT) as a thermoelectric material reveals the significance of molecular engineering in developing new materials with enhanced properties. This demonstrates the broader applicability of organic compounds in fields beyond pharmacology, extending into materials science for energy applications (Yue & Xu, 2012).